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Compound of Interest

(2-Propoxypropyl)amine
Compound Name:

hydrochloride
CAS No.: 883533-22-0
Cat. No.: B3021632

Get Quote

Executive Summary & Molecule Profile

This guide details the optimized reaction conditions for (2-Propoxypropyl)amine (also known as
2-propoxypropan-1-amine) in nucleophilic substitution workflows. A versatile

-alkoxy amine, this building block is increasingly utilized in medicinal chemistry to modulate
lipophilicity (

) and improve metabolic stability compared to simple alkyl chains.

The presence of the ether oxygen at the

-position relative to the nitrogen creates a unique electronic environment. While the amine
retains high nucleophilicity, the inductive effect of the oxygen slightly lowers the

(approx. 9.5-9.8) compared to standard propylamines (

~10.5), reducing the risk of side reactions in base-sensitive substrates while maintaining
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reactivity in
and

processes.

Chemical Profile

Property Specification

IUPAC Name 2-propoxypropan-1-amine
Common Name (2-Propoxypropyl)amine
CAS (HCI salt) 883533-22-0

Structure

Molecular Weight 117.19 g/mol (Free base)

Primary Amine (Nucleophile), Ether (Solubility

Key Functionality Modulator)
odulator

Miscible in water, alcohols, DMSO, DMF, DCM.

Solubility (2]

Strategic Reaction Planning

Successful substitution with (2-Propoxypropyl)amine depends on matching the reaction class to
the electrophile's nature. The following decision matrix outlines the optimal pathways.

Decision Matrix: Reaction Pathway Selection
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Figure 1: Decision tree for selecting reaction conditions based on the electrophilic partner.

Detailed Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution ()

Application: Synthesis of amino-heterocycles (e.g., aminopyrimidines, pyridines) for kinase
inhibitors or GPCR ligands. Mechanism: Addition-Elimination. The amine attacks the electron-
deficient aromatic ring, displacing a halogen.

Reagents & Setup

o Substrate: 4-Chloropyrimidine derivative (or similar activated heteroaryl halide).
» Nucleophile: (2-Propoxypropyl)amine (1.2 equivalents).
e Base:

-Diisopropylethylamine (DIPEA) (2.0 equivalents).

e Solvent: DMSO (Dimethyl sulfoxide) or NMP (

-Methyl-2-pyrrolidone). Note: For less activated substrates, use n-Butanol.

Temperature: 80°C — 120°C.

Step-by-Step Procedure
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e Preparation: In a 20 mL scintillation vial or round-bottom flask, dissolve 1.0 mmol of the aryl
halide in 3.0 mL of anhydrous DMSO.

e Addition: Add 2.0 mmol (approx. 350 L) of DIPEA. Stir for 2 minutes.
e Nucleophile Introduction: Add 1.2 mmol of (2-Propoxypropyl)amine dropwise.

o Critical: If using the HCI salt of the amine, increase DIPEA to 3.0 equivalents to ensure

free base formation.
o Reaction: Seal the vessel and heat to 85°C. Monitor by LC-MS at 1 hour and 4 hours.
o Checkpoint: If conversion is <50% after 4 hours, increase temperature to 110°C.
o Work-up:
o Cool to room temperature.[3][4]
o Dilute with 30 mL Ethyl Acetate.
o Wash with Water (

) and Brine (
) to remove DMSO.

o Dry organic layer over
, filter, and concentrate.
 Purification: Flash chromatography (Hexane/Ethyl Acetate gradient).
Why this works: The

-alkoxy group improves the solubility of the intermediate Meisenheimer complex in polar
solvents, often accelerating the reaction compared to purely aliphatic amines [1].

Protocol B: Controlled Alkylation (Mono-alkylation)
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Application: Attaching the amine to an alkyl linker without forming tertiary amines or quaternary
salts. Challenge: Primary amines are prone to over-alkylation because the secondary amine
product is often more nucleophilic than the starting material.

Reagents & Setup
o Substrate: Primary alkyl bromide or iodide (R-CH2-Br).

Nucleophile: (2-Propoxypropyl)amine (5.0 — 10.0 equivalents).

Base: Potassium Carbonate (

) (2.0 equivalents, anhydrous, granular).

Solvent: Acetonitrile (MeCN) or THF.

Temperature: Room Temperature (20-25°C).

Step-by-Step Procedure

e Amine Solution: Dissolve 5.0 mmol (large excess) of (2-Propoxypropyl)amine in 10 mL of
MeCN. Add 2.0 mmol of

o Electrophile Addition: Dissolve 1.0 mmol of the alkyl halide in 2 mL of MeCN.

» Controlled Addition: Add the alkyl halide solution dropwise to the vigorously stirring amine
suspension over 30 minutes.

o Mechanism:[5][6][7][8] The high concentration of primary amine ensures it statistically
outcompetes the newly formed secondary amine for the alkyl halide [2].

e Reaction: Stir at room temperature for 12—16 hours.
o Work-up:

o Filter off the solid
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o Concentrate the filtrate to remove the solvent and the bulk of the excess amine (boiling
point of amine is relatively low, facilitating removal).

o Purification Note: If excess amine remains, dissolve residue in DCM and wash with pH 5.5
phosphate buffer (selectively protonates the highly basic excess primary amine if the
product

allows, otherwise use column chromatography).

Troubleshooting & Optimization Guide

Issue Probable Cause Corrective Action

Switch solvent to anhydrous
Low Yield ( Substrate deactivation or NMP; increase temp to 120°C;
) hydrolysis. use microwave irradiation

(140°C, 20 min).

Increase amine equivalents to

) 10x; switch to Reductive
Over-alkylation (

Excess amine ratio too low. Amination (Aldehyde + Amine

) +

) for better control.

o Saturate aqueous layer with
] ) Amphiphilic nature of ether
Emulsion during Work-up ] NaCl; use DCM/IPA (3:1) as
amine.
extraction solvent.[3]

Degas solvents with
) ) o ) Nitrogen/Argon; add
Darkening of Reaction Oxidation of amine.[8] o ]
antioxidant (e.g., BHT) in trace

amounts if permissible.

Safety & Handling

» (2-Propoxypropyl)amine is a Corrosive and Flammable liquid.

o Hazard Statements: H314 (Causes severe skin burns and eye damage), H226 (Flammable
liquid and vapor).
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o PPE: Wear chemical-resistant gloves (Nitrile > 0.11mm), safety goggles, and a lab coat.
Handle only in a fume hood.

o Storage: Store under inert atmosphere (Argon) to prevent carbonate formation from
atmospheric
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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